Cas no 91468-85-8 (3-Ethyl-4-methyl-1H-pyrazol-5-amine)

• Product Name: 3-Ethyl-4-methyl-1H-pyrazol-5-amine
• CAS No: 91468-85-8
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 1086295
• PubChem ID: 3134941
• Update Time: 2025-04-20

3-Ethyl-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-methyl-1H-pyrazol-5-amine
• 5-Ethyl-4-methyl-1H-pyrazol-3-amine
• 5-amino-3-ethyl-4-methylpyrazole
• AKOS016906368
• SCHEMBL2322177
• AT38189
• KPWCURLGTSCHNE-UHFFFAOYSA-N
• 91468-85-8
• AKOS000546479
• Z1266823277
• EN300-72821
• DS-016633
• STK084588

• MDL： MFCD02245569
• Inchi： 1S/C6H11N3/c1-3-5-4(2)6(7)9-8-5/h3H2,1-2H3,(H3,7,8,9)
• InChI Key： KPWCURLGTSCHNE-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(C)C(N)=N1

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.7Ų

3-Ethyl-4-methyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams